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Abstract
Carapin (C₂₇H₃₂O₇) is a tetranortriterpenoid, a class of limonoids, isolated from plants of the

Meliaceae family, notably Carapa guianensis, commonly known as andiroba. Limonoids from

this plant have garnered significant scientific interest due to their diverse and potent biological

activities. This technical guide provides a comprehensive overview of the known physical and

chemical properties of Carapin, alongside detailed experimental protocols for its isolation and

characterization. Although experimental data for Carapin itself is limited, this document

compiles available computed data and infers potential biological activities and modulated

signaling pathways based on structurally related limonoids from the same source. This guide is

intended to serve as a foundational resource for researchers and professionals in drug

discovery and development.

Introduction
Carapin is a member of the limonoid family, a group of highly oxygenated and structurally

complex terpenoids.[1] These natural products are predominantly found in the Meliaceae and

Rutaceae plant families and are known for a wide array of biological activities, including anti-

inflammatory, insecticidal, antimalarial, and anticancer properties.[2][3] Carapin is specifically a

gedunin-type limonoid, a subclass that has shown significant therapeutic potential.[4] Given the

promising bioactivities of related compounds isolated from Carapa guianensis, Carapin
represents a molecule of interest for further investigation in drug development programs.
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Physical and Chemical Properties
Direct experimental data on the physical and chemical properties of Carapin are not

extensively available in the current literature. The following tables summarize the computed

properties available from public chemical databases and provide a foundation for experimental

design.[1]

General and Computed Physical Properties
Property Value Reference

Molecular Formula C₂₇H₃₂O₇ [1]

Molecular Weight 468.5 g/mol [1]

Exact Mass 468.21480336 Da [1]

XLogP3-AA 3.1 [1]

Topological Polar Surface Area 99.9 Å² [1]

Heavy Atom Count 34 [1]

Complexity 979 [1]

Computed Chemical Properties
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Property Value Reference

IUPAC Name

methyl 2-

[(1R,2S,5R,6R,13S,16S)-6-

(furan-3-yl)-1,5,15,15-

tetramethyl-8,14,17-trioxo-7-

oxatetracyclo[11.3.1.0²,¹¹.0⁵,¹⁰]

heptadec-9-en-16-yl]acetate

[1]

InChI

InChI=1S/C27H32O7/c1-

25(2)19(12-20(28)32-

5)27(4)17-6-8-

26(3)18(15(17)10-

16(22(25)30)23(27)31)11-

21(29)34-24(26)14-7-9-33-13-

14/h7,9,11,13,15-

17,19,24H,6,8,10,12H2,1-

5H3/t15?,16-,17-,19-,24-,26+,2

7+/m0/s1

[1]

InChIKey
SWTDXMBCOHIACK-

GKBPHPQKSA-N
[1]

Canonical SMILES

C[C@@]12CC[C@H]3C(C1=C

C(=O)O[C@H]2C4=COC=C4)

C[C@@H]5C(=O)[C@]3(--

INVALID-LINK--CC(=O)OC)C

[1]

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor

Count
7 [1]

Rotatable Bond Count 4 [1]

Experimental Protocols
While specific experimental protocols for Carapin are not detailed in the literature,

methodologies for the isolation and characterization of structurally similar limonoids from
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Carapa guianensis have been published. The following protocols are adapted from these

studies and provide a robust framework for obtaining and analyzing Carapin.

Isolation of Carapin from Carapa guianensis Seeds
This protocol is based on the successful isolation of various limonoids from andiroba seed oil

and residue.[5][6]

Objective: To isolate Carapin from the seeds of Carapa guianensis.

Materials:

Dried and powdered seeds of Carapa guianensis

Hexane

Methanol

Ethyl acetate

Water

Silica gel for column chromatography

High-Performance Liquid Chromatography (HPLC) system with a C18 column

Rotary evaporator

Procedure:

Extraction: The powdered seeds are subjected to cold pressing to obtain the oil. The residual

pressed seed material is then extracted with hexane to remove remaining fatty acids,

followed by extraction with methanol.

Solvent Partitioning: The methanolic extract is concentrated under reduced pressure and

partitioned between ethyl acetate and water. The ethyl acetate fraction, which contains the

limonoids, is collected and dried.
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Silica Gel Column Chromatography: The crude ethyl acetate extract is subjected to column

chromatography on silica gel, eluting with a gradient of hexane and ethyl acetate. Fractions

are collected and monitored by Thin Layer Chromatography (TLC).

HPLC Purification: Fractions containing compounds with similar TLC profiles to known

limonoids are pooled and further purified by semi-preparative HPLC on a C18 column with a

methanol/water gradient to yield pure Carapin.

Carapa guianensis Seeds Cold Pressing & Hexane/Methanol Extraction Ethyl Acetate/Water Partitioning Silica Gel Column Chromatography Semi-preparative HPLC Pure Carapin

Click to download full resolution via product page

Figure 1: Experimental workflow for the isolation of Carapin.

Spectroscopic Characterization
The structure of the isolated Carapin can be elucidated using a combination of spectroscopic

techniques.

3.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The ¹H NMR spectrum will provide information on the number and chemical

environment of protons. Key signals expected for Carapin's structure include those for

methyl groups, protons on the furan ring, and olefinic protons.

¹³C NMR: The ¹³C NMR spectrum will indicate the number of carbon atoms and their

hybridization state. Characteristic signals for the carbonyls of the lactone and ester groups,

as well as carbons of the furan ring, are anticipated.

2D NMR (COSY, HSQC, HMBC): These experiments are crucial for establishing the

connectivity between protons and carbons, confirming the overall structure and

stereochemistry of Carapin.

3.2.2. Mass Spectrometry (MS)

High-Resolution Mass Spectrometry (HRMS): HRMS will be used to determine the exact

mass of the isolated compound, allowing for the confirmation of its molecular formula
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(C₂₇H₃₂O₇).

Tandem MS (MS/MS): Fragmentation analysis by MS/MS can provide valuable information

about the structural components of the molecule.

3.2.3. Other Spectroscopic Methods

Infrared (IR) Spectroscopy: The IR spectrum will show characteristic absorption bands for

the functional groups present in Carapin, such as C=O stretching for the ester and lactone

groups, and C-O stretching frequencies.

Ultraviolet-Visible (UV-Vis) Spectroscopy: The UV-Vis spectrum will reveal the presence of

chromophores, such as the α,β-unsaturated lactone system in the Carapin molecule.

Biological Activities and Modulated Signaling
Pathways (Inferred)
While no specific biological activities have been reported for Carapin, numerous studies on

other limonoids from Carapa guianensis provide a strong basis for inferring its potential

therapeutic effects. These related compounds exhibit significant anti-inflammatory, antiallergic,

antimalarial, insecticidal, and antiproliferative activities.[2][7][8][9][10]

The anti-inflammatory effects of Carapa guianensis limonoids have been attributed to the

inhibition of key inflammatory mediators and signaling pathways.[8] It is plausible that Carapin
shares these mechanisms of action.

Potential Anti-inflammatory and Immunomodulatory
Effects
Limonoids from andiroba have been shown to reduce the production of pro-inflammatory

cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-1 beta (IL-1β).[11] This

effect is often mediated through the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling

pathway.[8] NF-κB is a crucial transcription factor that regulates the expression of numerous

genes involved in inflammation and immune responses.
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Figure 2: Hypothesized inhibition of the NF-κB signaling pathway by Carapin.
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Potential Antiproliferative and Pro-apoptotic Effects
Several limonoids have demonstrated cytotoxic activity against various cancer cell lines.[12]

The PI3K/Akt signaling pathway is a critical regulator of cell survival, proliferation, and

apoptosis, and its dysregulation is a hallmark of many cancers. It is a plausible target for the

antiproliferative effects of Carapin. Inhibition of this pathway can lead to decreased cell survival

and induction of apoptosis.
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Figure 3: Hypothesized modulation of the PI3K/Akt signaling pathway by Carapin.

Conclusion
Carapin is a promising natural product from Carapa guianensis that warrants further

investigation. While experimental data on its physical, chemical, and biological properties are

currently limited, this guide provides a comprehensive summary of available information and a

strong foundation for future research. The detailed experimental protocols for isolation and

characterization, along with the inferred biological activities and potential modulation of key

signaling pathways like NF-κB and PI3K/Akt, offer a clear roadmap for scientists and drug

development professionals. Further studies are essential to fully elucidate the therapeutic

potential of Carapin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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